Cas no 1806300-07-1 (2-Cyano-4-methyl-6-(trifluoromethyl)phenylacetic acid)

• Product Name: 2-Cyano-4-methyl-6-(trifluoromethyl)phenylacetic acid
• CAS No: 1806300-07-1
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 4789422
• Update Time: 2025-10-28

2-Cyano-4-methyl-6-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-methyl-6-(trifluoromethyl)phenylacetic acid

• Inchi： 1S/C11H8F3NO2/c1-6-2-7(5-15)8(4-10(16)17)9(3-6)11(12,13)14/h2-3H,4H2,1H3,(H,16,17)
• InChI Key： SSBXBQDVOSHAHA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=C(C#N)C=1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 2-Cyano-4-methyl-6-(trifluoromethyl)phenylacetic acid

Introduction to 2-Cyano-4-methyl-6-(trifluoromethyl)phenylacetic acid (CAS No. 1806300-07-1)

2-Cyano-4-methyl-6-(trifluoromethyl)phenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806300-07-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of substituted phenylacetic acids, characterized by its cyano, methyl, and trifluoromethyl functional groups, which contribute to its unique chemical properties and potential biological activities.

The structural framework of 2-Cyano-4-methyl-6-(trifluoromethyl)phenylacetic acid incorporates a phenyl ring substituted at the 2-position with a cyano group (-CN), at the 4-position with a methyl group (-CH₃), and at the 6-position with a trifluoromethyl group (-CF₃). This arrangement of substituents imparts distinct electronic and steric properties to the molecule, making it a versatile intermediate in the synthesis of various pharmacologically active compounds.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The presence of the cyano group in 2-Cyano-4-methyl-6-(trifluoromethyl)phenylacetic acid suggests potential interactions with enzymes and receptors that are sensitive to cyano-substituted molecules. For instance, cyano groups are known to influence the reactivity and binding affinity of compounds, making them valuable in drug design.

The trifluoromethyl group is another critical feature of this compound, as it is frequently employed in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity. The electron-withdrawing nature of fluorine atoms in the trifluoromethyl group can modulate the electronic distribution within the molecule, thereby affecting its interactions with biological targets. This makes 2-Cyano-4-methyl-6-(trifluoromethyl)phenylacetic acid a promising candidate for further exploration in the development of new drugs.

Recent studies have highlighted the importance of phenylacetic acid derivatives in medicinal chemistry. These compounds have been investigated for their potential roles in modulating neurotransmitter systems, such as serotonin and dopamine pathways, which are implicated in various neurological and psychiatric disorders. The structural features of 2-Cyano-4-methyl-6-(trifluoromethyl)phenylacetic acid align well with this area of research, suggesting that it may exhibit similar pharmacological effects.

Moreover, the synthesis of 2-Cyano-4-methyl-6-(trifluoromethyl)phenylacetic acid involves multi-step organic transformations that showcase advanced synthetic methodologies. The introduction of cyano and trifluoromethyl groups requires precise control over reaction conditions to ensure high yield and purity. This aspect highlights the compound's significance not only as a potential drug intermediate but also as a benchmark for testing new synthetic strategies.

In academic research, 2-Cyano-4-methyl-6-(trifluoromethyl)phenylacetic acid has been utilized as a building block for more complex molecules. Its versatile structure allows for further functionalization at multiple sites, enabling chemists to explore a wide range of chemical space. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where initial screening hits are modified to improve potency and selectivity.

The pharmaceutical industry has also shown interest in this compound due to its potential applications in drug discovery. Companies specializing in small molecule libraries often include derivatives like 2-Cyano-4-methyl-6-(trifluoromethyl)phenylacetic acid to screen for novel bioactive entities. The combination of cyano, methyl, and trifluoromethyl groups provides a unique fingerprint that can aid in identifying new therapeutic candidates through high-throughput screening technologies.

From a biochemical perspective, the cyano group in 2-Cyano-4-methyl-6-(trifluoromethyl)phenylacetic acid may participate in hydrogen bonding or coordinate with metal ions, depending on the biological environment. This property could be exploited to design molecules that interact specifically with certain enzymes or proteins. Additionally, the trifluoromethyl group's ability to influence protein-ligand interactions makes it an attractive feature for designing drugs with enhanced binding affinity.

The synthesis of 2-Cyano-4-methyl-6-(trifluoromethyl)phenylacetic acid can be achieved through various routes, including nucleophilic substitution reactions on halogenated precursors or cross-coupling reactions involving organometallic reagents. These synthetic strategies often require careful optimization to minimize side reactions and maximize yield. The development of efficient synthetic protocols for this compound underscores its importance as a key intermediate in pharmaceutical synthesis.

In conclusion, 2-Cyano-4-methyl-6-(trifluoromethyl)phenylacetic acid (CAS No. 1806300-07-1) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable tool for exploring new therapeutic agents targeting various biological pathways. As research continues to advance our understanding of molecular interactions, 2-Cyano-4-methyl-6-(trifluoromethyl)phenylacetic acid is likely to play an increasingly important role in shaping future treatments for human diseases.